Cas no 1172720-70-5 (5-(3-Methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(3-Methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 1172720-70-5
• MF: C₈H₁₁N₅OS
• MW: 225.270838975906
• MDL: MFCD11986701
• CID: 4683362
• PubChem ID: 33677994
• Update Time: 2025-06-09

5-(3-Methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
• 5-(3-methoxy-1-methylpyrazol-4-yl)-4-methyl-1,2,4-triazole-3-thiol
• 5-(3-Methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD11986701
• Inchi： 1S/C8H11N5OS/c1-12-4-5(7(11-12)14-3)6-9-10-8(15)13(6)2/h4H,1-3H3,(H,10,15)
• InChI Key： VMPWQNRTTMVZKI-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C(=NN(C)C=2)OC)N1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 307
• Topological Polar Surface Area: 86.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-(3-Methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol

Introduction to 5-(3-Methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 1172720-70-5)

The compound 5-(3-Methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 1172720-70-5) represents a fascinating molecular entity with significant potential in the realm of pharmaceutical and biochemical research. Its unique structural framework, featuring a pyrazole core linked to a triazole moiety, makes it an intriguing candidate for further exploration in drug discovery and medicinal chemistry.

At the heart of this compound lies its dual heterocyclic system, which has garnered attention due to its ability to engage in multiple biochemical interactions. The presence of both 3-Methoxy-1-methyl-1H-pyrazol and 4-methyl-4H-1,2,4-triazole units suggests a rich chemical space for modulating biological activity. This structural motif has been increasingly studied for its potential applications in addressing various therapeutic challenges.

Recent advancements in computational chemistry and molecular modeling have highlighted the versatility of such heterocyclic compounds. The 5-(3-Methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol scaffold exhibits promising interactions with biological targets, making it a valuable asset in the development of novel pharmacological agents. Its thiol group further enhances its reactivity, allowing for diverse chemical modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties.

In the context of modern drug discovery, the integration of machine learning and artificial intelligence has accelerated the identification of lead compounds. The structural features of 5-(3-Methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol align well with current computational models predicting high binding affinity to key therapeutic targets. This has spurred interest in synthesizing analogs and derivatives to optimize its biological efficacy.

One particularly compelling aspect of this compound is its potential role in modulating enzyme activity. The pyrazole-triazole hybrid structure is known to interact with enzymes such as kinases and phosphodiesterases, which are pivotal in numerous disease pathways. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on these enzymes, offering a novel approach to treating conditions like cancer and inflammatory disorders.

The methoxy and methyl substituents on the pyrazole ring contribute to the compound's lipophilicity and solubility profile, factors that are critical for drug formulation and bioavailability. These properties make 5-(3-Methoxy-1-methyl-1H-pyrazol-4-yll)-4-methyl-l,H,-2,-l-triazole-l-thiol (CAS No. 1172720--70--5) an attractive candidate for further preclinical investigation.

Moreover, the thiol group at the 3-position of the triazole ring provides a handle for further functionalization through disulfide bond formation or thiol-based conjugation strategies. Such modifications have been exploited in targeted drug delivery systems and prodrug formulations, enhancing therapeutic efficacy while minimizing side effects.

Recent publications have begun to explore the synthetic pathways leading to this compound and its derivatives. Multi-step organic synthesis involving cyclization reactions and nucleophilic substitutions have been optimized to achieve high yields and purity. These synthetic methodologies are crucial for scaling up production and conducting extensive biological evaluations.

The compound's stability under various storage conditions has also been a focus of research. Studies have demonstrated that proper handling and formulation can significantly enhance its shelf life while preserving its bioactivity. This is particularly important for pharmaceutical applications where long-term stability is a key requirement.

In conclusion,5-(3-Methoxy-l-methyl-l,H-pyrazol--yl)-l,l-,l,-triazole-l-thiol (CAS No.--1172720---70---5) stands as a promising candidate for further exploration in medicinal chemistry. Its unique structural features combined with recent advancements in drug discovery methodologies position it as a valuable asset in the quest for novel therapeutic agents. Continued research into its biological activity and synthetic optimization will undoubtedly yield significant insights into its potential applications in human health.